Cas no 2369051-68-1 (1-Fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene)

• Product Name: 1-Fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene
• CAS No: 2369051-68-1
• MF: C₉H₅F₄NO
• MW: 219.135716199875
• CID: 5864868
• PubChem ID: 117114794
• Update Time: 2025-11-02

1-Fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1960748
• 2369051-68-1
• 1-fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene
• 1-Fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene

• Inchi： 1S/C9H5F4NO/c10-8-2-6(4-14-5-15)1-7(3-8)9(11,12)13/h1-3H,4H2
• InChI Key： GQAZTLODRQUHBH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(CN=C=O)C=1

Computed Properties

• Exact Mass: 219.03072643g/mol
• Monoisotopic Mass: 219.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-Fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene

Comprehensive Guide to 1-Fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene (CAS No. 2369051-68-1)

1-Fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene (CAS No. 2369051-68-1) is a specialized aromatic compound widely used in pharmaceutical and agrochemical research. This fluorinated benzene derivative is gaining attention due to its unique structural properties, making it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for "1-Fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene applications" or "CAS 2369051-68-1 synthesis" to understand its role in modern chemistry.

The molecular structure of 1-Fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene features a reactive isocyanate group (-NCO) and a trifluoromethyl (-CF₃) moiety, which contribute to its versatility in chemical reactions. The presence of fluorine atoms enhances its stability and bioactivity, making it particularly useful in drug discovery. Searches like "fluorinated benzene derivatives in medicine" highlight the growing interest in such compounds for therapeutic development.

In pharmaceutical applications, CAS 2369051-68-1 serves as a key building block for creating bioactive molecules. Its ability to participate in ureation and polymerization reactions makes it valuable for designing new drug candidates. Recent trends show increased queries about "isocyanate compounds in drug design" and "trifluoromethyl benzene uses," reflecting the compound's relevance in cutting-edge research.

The agrochemical industry also benefits from 1-Fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene, where it's used to develop novel pesticides and herbicides. The fluorine and trifluoromethyl groups improve the compound's lipophilicity, enhancing its penetration into plant systems. Popular search terms like "fluorinated agrochemical intermediates" demonstrate this application's significance.

From a synthetic chemistry perspective, CAS 2369051-68-1 offers multiple reaction sites for functionalization. Chemists often explore "isocyanatomethyl benzene reactions" or "selective fluorination techniques" when working with this compound. Its stability under various conditions makes it particularly useful for multi-step syntheses in both academic and industrial settings.

Recent advancements in green chemistry have sparked interest in more sustainable production methods for 1-Fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene. Environmental considerations have led to searches for "eco-friendly synthesis of fluorinated compounds" and "catalytic approaches to isocyanate derivatives," indicating shifting priorities in chemical manufacturing.

Quality control and analytical characterization of CAS 2369051-68-1 remain crucial topics, with many researchers searching for "HPLC methods for fluorinated benzene analysis" or "NMR spectra interpretation of isocyanate compounds." Advanced spectroscopic techniques are essential for verifying the purity and structure of this specialty chemical.

The market for 1-Fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene continues to grow, particularly in regions with strong pharmaceutical and agrochemical industries. Business-related searches such as "global suppliers of CAS 2369051-68-1" and "pricing trends for fluorinated intermediates" reflect the commercial importance of this compound.

Safety considerations for handling CAS 2369051-68-1 are another area of frequent inquiry. While not classified as hazardous under standard regulations, proper storage and handling procedures are essential. Professionals often search for "safe handling of isocyanate compounds" and "stability of fluorinated aromatics" to ensure laboratory safety.

Looking ahead, 1-Fluoro-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene is poised to play an increasingly important role in specialty chemistry. Its unique combination of functional groups makes it valuable for developing new materials and bioactive compounds. The compound's versatility ensures it will remain relevant as researchers address challenges in medicine, agriculture, and materials science.